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Compound of Interest

Compound Name: 3-methylbut-3-enal

Cat. No.: B3045679 Get Quote

Technical Guide: 3-Methylbut-3-enal
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 3-methylbut-3-enal, a versatile organic

compound. The document details its fundamental properties, synthesis, and chemical behavior,

with a focus on data relevant to research and development.

Core Properties of 3-Methylbut-3-enal
3-Methylbut-3-enal is a volatile organic compound with the molecular formula C₅H₈O.[1][2][3]

[4][5] Its structure features a terminal double bond, which makes it a useful precursor in various

organic syntheses.[1]

Property Value Source

Molecular Formula C₅H₈O [1][2][3][4][5]

Molecular Weight 84.12 g/mol [1][2][5]

IUPAC Name 3-methylbut-3-enal [1][5]

CAS Number 1118-59-8 [1][4][5]

Synthesis of 3-Methylbut-3-enal via Swern Oxidation
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A common method for synthesizing 3-methylbut-3-enal is the Swern oxidation of 3-methylbut-

3-en-1-ol.[3] This reaction provides a good yield of the desired aldehyde under mild conditions.

[3]

Experimental Protocol
Materials:

Oxalyl chloride

Dimethyl sulfoxide (DMSO)

3-Methylbut-3-en-1-ol

Triethylamine

Dichloromethane (dry)

Water

Silica gel for column chromatography

Petroleum ether

Ethyl acetate

Procedure:

At -78 °C, dissolve oxalyl chloride (7.4 mL, 87 mmol) in 500 mL of dry dichloromethane.

Slowly add DMSO (12.4 mL, 174 mmol) dropwise. Allow the reaction to proceed for 15

minutes until gas evolution ceases.

Dissolve 3-methylbut-3-en-1-ol (5.9 mL, 58 mmol) in 80 mL of dry dichloromethane and add

it dropwise to the reaction mixture.

After reacting at -78 °C for 45 minutes, add triethylamine (40.0 mL, 290 mmol) to quench the

reaction.
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Allow the mixture to warm to room temperature and stir overnight.

Add 150 mL of water.

The organic phase is then concentrated and purified by flash column chromatography on

silica gel using petroleum ether-ethyl acetate (50:1 v/v) as the eluent to yield 3-methylbut-3-
enal.[3]
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Swern Oxidation Workflow for 3-Methylbut-3-enal Synthesis

Reagent Preparation

Reaction Steps

Workup and Purification

Oxalyl Chloride in DCM at -78°C

Activation

DMSO

Addition of 3-Methylbut-3-en-1-ol

Oxidation

45 min at -78°C

Quenching with Triethylamine

Warm to Room Temperature

Water Addition

Concentration of Organic Phase

Flash Column Chromatography

3-Methylbut-3-enal (Product)

78% yield

Click to download full resolution via product page

Caption: Swern Oxidation Workflow
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Isomerization to 3-Methylbut-2-enal
3-Methylbut-3-enal readily isomerizes to its more thermodynamically stable conjugated

isomer, 3-methylbut-2-enal (prenal).[1] This isomerization can be catalyzed by either acids or

bases.[1] The acid-catalyzed mechanism likely involves the protonation of the carbonyl oxygen

or the terminal carbon of the double bond, leading to a carbocation intermediate that

rearranges to form the more stable conjugated system.[1]

Acid-Catalyzed Isomerization

3-Methylbut-3-enal

Protonation

+ H+

Carbocation Intermediate

Deprotonation

- H+

3-Methylbut-2-enal (Prenal)

Click to download full resolution via product page

Caption: Isomerization Pathway

Spectroscopic Characterization
The structure of 3-methylbut-3-enal can be confirmed using various spectroscopic techniques.
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Technique Expected Observations

¹H NMR
Signals corresponding to the aldehydic proton,

vinylic protons, and methyl protons.

¹³C NMR

Resonances for the carbonyl carbon, sp²

hybridized carbons of the double bond, and the

methyl carbons.

IR Spectroscopy

Characteristic absorption bands for the C=O

stretch of the aldehyde and the C=C stretch of

the alkene.

Mass Spectrometry
A molecular ion peak corresponding to the

molecular weight of 84.12 g/mol .

Biological Relevance
While 3-methylbut-3-enal itself is noted for potential antibacterial activity, its isomer, 3-methyl-

2-butenal, has been studied in the context of cellular signaling.[1] As an α,β-unsaturated

aldehyde, 3-methyl-2-butenal can inactivate protein tyrosine phosphatases (PTPs), which could

disrupt cellular signaling pathways. This highlights the potential for this class of compounds to

have significant biological effects.
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Conceptual Biological Impact of the Isomer

3-Methyl-2-butenal (Prenal)

Protein Tyrosine Phosphatases (PTPs)

Inactivation

Disruption of Cellular Processes

Cellular Signaling Pathways

Regulation
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Caption: Biological Impact Concept

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [3-methylbut-3-enal molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3045679#3-methylbut-3-enal-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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